Cas no 1361740-69-3 (3-Chloro-4-(3,4-dichlorophenyl)-2-hydroxypyridine)

• Product Name: 3-Chloro-4-(3,4-dichlorophenyl)-2-hydroxypyridine
• CAS No: 1361740-69-3
• MF: C₁₁H₆Cl₃NO
• MW: 274.530439853668
• CID: 4919474
• Update Time: 2025-10-29

3-Chloro-4-(3,4-dichlorophenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(3,4-dichlorophenyl)-2-hydroxypyridine

• Inchi： 1S/C11H6Cl3NO/c12-8-2-1-6(5-9(8)13)7-3-4-15-11(16)10(7)14/h1-5H,(H,15,16)
• InChI Key： CAFWRWXUJXGRIJ-UHFFFAOYSA-N
• SMILES： ClC1C(NC=CC=1C1C=CC(=C(C=1)Cl)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 364
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1

Additional information on 3-Chloro-4-(3,4-dichlorophenyl)-2-hydroxypyridine

Introduction to 3-Chloro-4-(3,4-dichlorophenyl)-2-hydroxypyridine (CAS No. 1361740-69-3)

3-Chloro-4-(3,4-dichlorophenyl)-2-hydroxypyridine, identified by the chemical abstracts service number 1361740-69-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound features a pyridine core substituted with chloro and hydroxyl functional groups, making it a versatile scaffold for the development of novel bioactive molecules. The structural arrangement of this compound not only imparts unique electronic and steric properties but also opens up diverse possibilities for its application in drug discovery and molecular design.

The compound’s molecular structure consists of a pyridine ring substituted at the 3-position with a chlorine atom and at the 4-position with a 3,4-dichlorophenyl group. The presence of the hydroxyl group at the 2-position further enhances its reactivity, allowing for various chemical modifications that can be exploited in synthetic chemistry. This combination of substituents makes 3-Chloro-4-(3,4-dichlorophenyl)-2-hydroxypyridine a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their broad spectrum of biological activities. The chloro and hydroxyl substituents in 3-Chloro-4-(3,4-dichlorophenyl)-2-hydroxypyridine contribute to its ability to interact with biological targets such as enzymes and receptors. This has led to its investigation as a precursor in the synthesis of potential therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its utility in the development of small-molecule inhibitors. The pyridine core is a common motif in many bioactive molecules, and modifications to this core can significantly alter its biological profile. Researchers have leveraged the reactivity of the hydroxyl group in 3-Chloro-4-(3,4-dichlorophenyl)-2-hydroxypyridine to introduce diverse functional groups, leading to the synthesis of molecules with enhanced binding affinity and selectivity.

Recent studies have highlighted the compound’s role in the synthesis of kinase inhibitors, which are critical in cancer therapy. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies that minimize side effects. The structural features of 3-Chloro-4-(3,4-dichlorophenyl)-2-hydroxypyridine make it an attractive scaffold for such inhibitors.

The dichlorophenyl moiety attached to the pyridine ring is particularly noteworthy, as it can enhance binding interactions through π-stacking and hydrophobic effects. This feature has been exploited in the design of molecules that interact with protein targets, improving their pharmacokinetic properties. Additionally, the chlorine atoms can serve as handles for further derivatization, allowing for fine-tuning of biological activity.

In addition to its applications in oncology, 3-Chloro-4-(3,4-dichlorophenyl)-2-hydroxypyridine has shown promise in other therapeutic areas. For instance, its derivatives have been investigated for their potential antimicrobial properties. The structural motif is reminiscent of known antimicrobial agents, suggesting that modifications to this scaffold could yield new compounds effective against resistant bacterial strains.

The synthesis of 3-Chloro-4-(3,4-dichlorophenyl)-2-hydroxypyridine involves multi-step organic reactions that highlight its synthetic versatility. The introduction of chloro and hydroxyl groups requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating its use in industrial applications.

The growing body of research on 3-Chloro-4-(3,4-dichlorophenyl)-2-hydroxypyridine underscores its importance as a building block in medicinal chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in developing innovative therapies.

In conclusion, 3-Chloro-4-(3,4-dichlorophenyl)-2-hydroxypyridine (CAS No. 1361740-69-3) represents a significant advancement in pharmaceutical chemistry. Its structural versatility and biological relevance position it as a key intermediate in the synthesis of novel bioactive molecules with potential therapeutic applications across multiple disease areas.